Cas no 41964-04-9 (1-Chloro-4-(2,2-diethoxy-ethoxy)-benzene)

1-Chloro-4-(2,2-diethoxy-ethoxy)-benzene structure
41964-04-9 structure
Product Name:1-Chloro-4-(2,2-diethoxy-ethoxy)-benzene
CAS No:41964-04-9
MF:C12H17ClO3
MW:244.714583158493
CID:2668601
PubChem ID:568555
Update Time:2025-04-21

1-Chloro-4-(2,2-diethoxy-ethoxy)-benzene Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4-(2,2-diethoxyethoxy)benzene
    • 1-Chloro-4-(2,2-diethoxy-ethoxy)-benzene
    • (p-Chlorophenoxy)acetaldehyde diethyl acetal
    • DTXCID80292002
    • 1-Chloro-4-(2,2-diethoxyethoxy)benzene #
    • OYHYJHOCOUPQPL-UHFFFAOYSA-
    • 41964-04-9
    • AKOS012939952
    • DTXSID30340921
    • RBA96404
    • SCHEMBL2334467
    • CS-0229836
    • EN300-101246
    • DB-111253
    • A1-02691
    • Inchi: 1S/C12H17ClO3/c1-3-14-12(15-4-2)9-16-11-7-5-10(13)6-8-11/h5-8,12H,3-4,9H2,1-2H3
    • InChI Key: OYHYJHOCOUPQPL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OCC(OCC)OCC

Computed Properties

  • Exact Mass: 244.0866221Da
  • Monoisotopic Mass: 244.0866221Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 27.7Ų

1-Chloro-4-(2,2-diethoxy-ethoxy)-benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C423253-25mg
1-Chloro-4-(2,2-diethoxy-ethoxy)-benzene
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$ 50.00 2022-06-06
TRC
C423253-50mg
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$ 95.00 2022-06-06
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$ 320.00 2022-06-06
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Enamine
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Enamine
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Enamine
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